Cas no 2137605-38-8 (2-Thiophenecarboxaldehyde, 5-[4-(2-oxetanyl)phenyl]-)

• Product Name: 2-Thiophenecarboxaldehyde, 5-[4-(2-oxetanyl)phenyl]-
• CAS No: 2137605-38-8
• MF: C₁₄H₁₂O₂S
• MW: 244.308882713318
• CID: 5298339
• Update Time: 2025-10-29

2-Thiophenecarboxaldehyde, 5-[4-(2-oxetanyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxaldehyde, 5-[4-(2-oxetanyl)phenyl]-

• Inchi： 1S/C14H12O2S/c15-9-12-5-6-14(17-12)11-3-1-10(2-4-11)13-7-8-16-13/h1-6,9,13H,7-8H2
• InChI Key： QIIVIGGUHPWBSE-UHFFFAOYSA-N
• SMILES： C1(C=O)SC(C2=CC=C(C3CCO3)C=C2)=CC=1

Additional information on 2-Thiophenecarboxaldehyde, 5-[4-(2-oxetanyl)phenyl]-

Recent Advances in the Study of 2-Thiophenecarboxaldehyde, 5-[4-(2-oxetanyl)phenyl]- (CAS: 2137605-38-8)

The compound 2-Thiophenecarboxaldehyde, 5-[4-(2-oxetanyl)phenyl]- (CAS: 2137605-38-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiophene and oxetane functional groups, has shown promising potential in various therapeutic applications, including drug discovery and development. Recent studies have focused on its synthesis, structural optimization, and biological activity, making it a subject of intense scientific inquiry.

One of the key areas of research involves the synthesis and characterization of 2-Thiophenecarboxaldehyde, 5-[4-(2-oxetanyl)phenyl]-. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing production costs. The researchers employed a multi-step reaction sequence, including Suzuki-Miyaura coupling and oxidation steps, to achieve high efficiency. The structural confirmation was performed using NMR spectroscopy and mass spectrometry, ensuring the compound's integrity and reproducibility.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2-Thiophenecarboxaldehyde, 5-[4-(2-oxetanyl)phenyl]- exhibits potent inhibitory effects on specific kinase targets implicated in cancer progression. For instance, a recent study highlighted its ability to selectively inhibit the activity of protein kinase B (Akt), a critical regulator of cell survival and proliferation. The compound's unique oxetane moiety is believed to enhance its binding affinity and selectivity, making it a promising candidate for further development as an anticancer agent.

Further investigations into the pharmacokinetic properties of 2-Thiophenecarboxaldehyde, 5-[4-(2-oxetanyl)phenyl]- have also been conducted. A preclinical study evaluated its metabolic stability, plasma protein binding, and oral bioavailability in rodent models. The results indicated favorable pharmacokinetic profiles, with moderate clearance rates and good tissue penetration. These findings suggest that the compound could be suitable for oral administration, a significant advantage for potential therapeutic applications.

Despite these promising results, challenges remain in the development of 2-Thiophenecarboxaldehyde, 5-[4-(2-oxetanyl)phenyl]- as a therapeutic agent. Issues such as potential off-target effects and long-term toxicity need to be addressed through comprehensive in vivo studies. Additionally, further optimization of the compound's chemical structure may be required to improve its efficacy and reduce any adverse effects. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 2-Thiophenecarboxaldehyde, 5-[4-(2-oxetanyl)phenyl]- (CAS: 2137605-38-8) represents a promising molecule in the field of chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable candidate for further investigation. Continued research efforts will be crucial to unlocking its full therapeutic potential and translating these findings into clinical applications.